Methyl 6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate

• IUPAC Name: methyl 6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
• InChI: InChI=1S/C10H10ClN3O2/c1-16-10(15)8-4-9-12-5-7(2-3-11)6-14(9)13-8/h4-6H,2-3H2,1H3
• InChI Key: UBPOADLMYHAAET-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN2C=C(C=NC2=C1)CCCl
• Molecular Formula: C10H10ClN3O2
• DSSTOX Substance ID: DTXSID901140464
• Molecular Weight: 239.66 g/mol
• CAS RN: 1142211-05-9

Description

“Methyl 6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate” is a chemical compound used for proteomics research. Its molecular formula is C10H10ClN3O2 and has a molecular weight of 239.66.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a simpler and greener synthetic methodology. The Sonogashira-type coupling of 3 with a wide range of terminal alkynes proceeded smoothly with excellent selectivity in favor of the C6-position through careful adjustment of the coupling conditions.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties. Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors. The introduction of alkynyl, aryl, or arylamine groups at the C2-position via the Sonogashira, Suzuki–Miyaura, and Buchwald–Hartwig coupling reactions, respectively, has been reported.

Physical And Chemical Properties Analysis

This compound is a product for proteomics research. It has a molecular formula of C10H10ClN3O2 and a molecular weight of 239.66. Pyrazolo[1,5-a]pyrimidines have tunable photophysical properties.

Scientific Research Applications

Synthesis and Structural Analysis

Methyl 6-(2-chloroethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate and related compounds are often explored for their synthesis and structural properties. For instance, Ogurtsov and Rakitin (2021) synthesized a related compound, 4-Chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, highlighting its potential as an intermediate for producing substances with pharmacological properties (Ogurtsov & Rakitin, 2021).

Pharmaceutical Research

These compounds are also significant in pharmaceutical research. For example, a novel series of pyrazolo[1,5-a]pyrimidine derivatives was synthesized and screened for cytotoxic and 5-lipoxygenase inhibition activities, showing potential therapeutic applications (Rahmouni et al., 2016).

Material Science and Chemistry

In the field of material science and chemistry, these compounds are often studied for their unique properties. Auzzi et al. (1978) explored the methylation reactions of pyrazolo[1,5-a]pyrimidine compounds, which could contribute to the development of new materials with specific properties (Auzzi et al., 1978).

Diagnostic and Imaging Applications

In medical diagnostics, certain pyrazolo[1,5-a]pyrimidine derivatives, like 7-(2-Chlorophenylamino)-5-((2- [18F]fluoro-ethyoxy)methyl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile, have been used as PET tumor imaging agents, demonstrating the compound's utility in diagnostic imaging (Xu et al., 2012).

Antimicrobial Applications

Some derivatives of pyrazolo[1,5-a]pyrimidines have been synthesized and evaluated for their antimicrobial activity, indicating their potential use in treating bacterial and fungal infections (Abdallah & Elgemeie, 2022).

Future Directions

Pyrazolo[1,5-a]pyrimidines have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. They have potential applications in studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.